Cas no 102850-29-3 (myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate))

myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate) structure
102850-29-3 structure
Product Name:myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate)
CAS No:102850-29-3
MF:C6H16O18P4
MW:500.075487136841
CID:177185
PubChem ID:24896142
Update Time:2025-04-19

myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate)
    • D-MYO-INOSITOL 1,3,4,5-TETRAKIS-PHOSPHATE AMMONIUM SALT
    • D-MYO-INOSITOL 1,3,4,5-TETRAKIS-*PHOSPHA TE AMMONIUM
    • D-myo-Inositol 1,3,4,5-tetrakisphosphoric acid
    • Inositol 1,3,4,5-tetrakishosphate
    • inositol-1,3,4,5-tetrakisphosphate
    • INOSITOLTETRAPHOSPHATE
    • InsP4
    • IP4
    • myo-inositol 1,3,4,5-tetrakisphosphate
    • MYO-INOSITOL 1,3,4,6-TETRAKIS-PHOSPHATE AMMONIUM SALT
    • INS(1,3,4,5)P4, NH4+
    • Myo-inositol, 1,3,4,5-tetrakis(dihydrogen phosphate)
    • 1D-myo-inositol 1,3,4,5-tetrakis(dihydrogen phosphate)
    • 4IP
    • D-myo-inositol 1,3,4,5-tetrakisphosphate
    • 1fao
    • Ins(1,3,4,5)P4
    • 1,3,4,5-tetrakis(dihydrogen phosphate) myo-Inositol
    • Ins-1,3,4,5-P4
    • Ionositol 1,3,4,5-tetraphosphate
    • myo-Inositol 1,3,4,5-tetrakis(phosphate)
    • C01272
    • Inositol 1,3,4,5-tetraphosphate
    • CS-0185559
    • HY-W127317
    • 1b55
    • CHEBI:166489
    • Inositol-1,3,4,5-tetraphosphate
    • Inositol 1,3,4,5-tetrakis(phosphate)
    • Q27078094
    • ((1R,2R,4R,5S)-2,4-BIS(OXIDANYL)-3,5,6-TRIPHOSPHONOOXY-CYCLOHEXYL) DIHYDROGEN PHOSPHATE
    • SCHEMBL9387400
    • CHEBI:16783
    • XK67P86535
    • [(2R,3S,5S,6S)-3,5-dihydroxy-2,4,6-triphosphonooxycyclohexyl] dihydrogen phosphate
    • DTXSID80908090
    • inositol-(1,3,4,5)-tetrakisphosphate
    • myo-Inositol-1,3,4,5-tetrakisphosphate
    • (1R,2S,3S,4S,5S,6S)-4,6-dihydroxycyclohexane-1,2,3,5-tetrayl tetrakis[dihydrogen (phosphate)]
    • CIPFCGZLFXVXBG-FTSGZOCFSA-N
    • BDBM50075651
    • myo-Inositol 1,3,4,5-tetraphosphate
    • {[(1R,2S,4S,5S)-2,4-dihydroxy-3,5,6-tris(phosphonooxy)cyclohexyl]oxy}phosphonic acid
    • CHEMBL23552
    • DB01863
    • inositol 1,3,4,5-tetrakisphosphate
    • 4,6-Dihydroxycyclohexane-1,2,3,5-tetrayl tetrakis[dihydrogen (phosphate)]
    • GTPL5202
    • [(1S,2S,4S,5R)-2,4-dihydroxy-3,5,6-triphosphonooxycyclohexyl] dihydrogen phosphate
    • CIPFCGZLFXVXBG-CNWJWELYSA-N
    • 102850-29-3
    • NS00070561
    • 1bwn
    • 1D-myo-inositol 1,3,4,5-tetrakisphosphate
    • 1w1d
    • DA-74493
    • MDL: MFCD00213747
    • Inchi: 1S/C6H16O18P4/c7-1-3(21-25(9,10)11)2(8)5(23-27(15,16)17)6(24-28(18,19)20)4(1)22-26(12,13)14/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20)/t1-,2-,3?,4-,5+,6?/m0/s1
    • InChI Key: CIPFCGZLFXVXBG-FTSGZOCFSA-N
    • SMILES: P(=O)(O)(O)OC1[C@@H]([C@H](C([C@@H]([C@@H]1OP(=O)(O)O)O)OP(=O)(O)O)O)OP(=O)(O)O

Computed Properties

  • Exact Mass: 516.95500
  • Monoisotopic Mass: 499.92871165g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.1
  • Topological Polar Surface Area: 308Ų

Experimental Properties

  • PSA: 349.98000
  • LogP: -3.04270

myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate) Pricemore >>

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